Cas no 921607-49-0 (Butanoic acid, 4-amino-2-[[(6S)-6-methyl-1-oxooctyl]amino]-, (2S)-)

• Product name: Butanoic acid, 4-amino-2-[[(6S)-6-methyl-1-oxooctyl]amino]-, (2S)-
• CAS No: 921607-49-0
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 744207
• PubChem ID: 71422199

Butanoic acid, 4-amino-2-[[(6S)-6-methyl-1-oxooctyl]amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-amino-2-[[(6S)-6-methyl-1-oxooctyl]amino]-, (2S)-
• (2S)-4-amino-2-[[(6S)-6-methyloctanoyl]amino]butanoic acid
• 4-Amino-2-(((6S)-6-methyloctanoyl)amino)butanoic acid, (2S)-
• (2S)-4-Amino-2-{[(6S)-6-methyloctanoyl]amino}butanoic acid
• Butanoic acid, 4-amino-2-(((6S)-6-methyl-1-oxooctyl)amino)-, (2S)-
• 921607-49-0
• 411FR6Z3K4
• UNII-411FR6Z3K4
• DTXSID80841236

• Inchi： InChI=1S/C13H26N2O3/c1-3-10(2)6-4-5-7-12(16)15-11(8-9-14)13(17)18/h10-11H,3-9,14H2,1-2H3,(H,15,16)(H,17,18)/t10-,11-/m0/s1
• InChI Key： HGPFVGWLPHIYKB-QWRGUYRKSA-N
• SMILES： CCC(C)CCCCC(=O)NC(CCN)C(=O)O

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4Ų